8-Amino-3-carboethoxy-2,6-dimethylimidazo[1,2-a]pyridine

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: ethyl 8-amino-2,6-dimethylimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C12H15N3O2/c1-4-17-12(16)10-8(3)14-11-9(13)5-7(2)6-15(10)11/h5-6H,4,13H2,1-3H3
• InChI Key: JCYLOXBHTIKQGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N1C=C(C=C2N)C)C

Description

8-Amino-3-carboethoxy-2,6-dimethylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 2,3-diamino-5-methyl-pyridine (4.0 g, 32.5 mmol) and (5.9 g, 36.0 mmol) of ethyl—chloroacetoacetate in 75 ml abs. ethanol was refluxed over night. The ethanol was evaporated under reduced pressure. The residue was dissolved in 2 M HCl and washed 3 times with diethyl ether, pH was adjusted to 9 and extracted 3 times with dichloromethane. The organic layer was dried over anhydrous sodium sulfate and evaporated. The residue was purified by column chromatography on silica gel with dichloromethane: methanol 95:5 as eluent to give the title product 2.0 g (28%).